Cas no 741223-01-8 (2H-1,5-Benzodioxepin-6,9-diamine, 3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-6,9-diamine, 3,4-dihydro-
• CAS No: 741223-01-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 541546
• PubChem ID: 17990684
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-6,9-diamine, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6,9-diamine, 3,4-dihydro-
• 3,4-dihydro-2H-1,5-benzodioxepine-6,9-diamine
• 741223-01-8
• SCHEMBL5151322
• DTXSID10592002

• Inchi： 1S/C9H12N2O2/c10-6-2-3-7(11)9-8(6)12-4-1-5-13-9/h2-3H,1,4-5,10-11H2
• InChI Key： NAWIALJLJFDLIY-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2OCCC1)N)N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.5Ų